Mercurous chlorate

• CAS No.: 10294-44-7
• Molecular Formula: ClHgO3
• Molecular Weight: 284.039
• IUPAC Name: mercury(1+);chlorate
• InChI: InChI=1S/ClHO3.Hg/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
• InChI Key: HXYZXIXYRYNRFG-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)=O.[Hg+]
• Synonyms: Mercury(I) chlorate.

Description

Mercurous chlorate (Hg₂(ClO₃)₂) is a mercury(I) compound comprising the dimeric mercurous ion (Hg₂²⁺) and chlorate (ClO₃⁻) anions. Unlike mercury(II) compounds, which feature Hg²⁺, mercurous compounds exhibit a unique Hg–Hg bond, conferring distinct chemical properties . This compound is classified among mercury(I) salts with weakly coordinating anions, such as sulfate and bromate, which are generally soluble in water except for halides (e.g., Hg₂Cl₂) . Its synthesis typically involves reactions between mercurous salts and chlorate sources, though detailed methodologies are sparsely documented in modern literature.

Comparison with Similar Compounds

Mercury(I) Compounds

• Mercurous Nitrate (Hg₂(NO₃)₂): Highly soluble in water, forming stable solutions used to precipitate insoluble halides .
• Mercurous Sulfate (Hg₂SO₄) : Sparingly soluble, decomposes in water to release Hg₂²⁺ and sulfate ions .
• Mercurous Chloride (Hg₂Cl₂) : Insoluble in water, historically used in medicine (calomel) but restricted due to toxicity .

Mercury(II) Compounds

• Mercuric Chloride (HgCl₂) : A linear, covalent mercury(II) compound with high toxicity and strong oxidizing capacity. Unlike Hg₂(ClO₃)₂, it is water-soluble and used as a disinfectant and catalyst .

Alkali Metal Chlorates

• Potassium Chlorate (KClO₃) : A strong oxidizer with moderate water solubility (7.19 g/100 mL at 20°C), used in explosives and matches .
• Sodium Chlorate (NaClO₃) : Highly soluble (101 g/100 mL at 20°C), employed in herbicides and paper bleaching .

Comparative Physical Properties

Property	Mercurous Chlorate	Mercurous Nitrate	Potassium Chlorate	Mercuric Chloride
Solubility in Water	Likely moderate*	Very soluble	7.19 g/100 mL	74 g/100 mL
Thermal Stability	Decomposes on heating	Stable in solution	Decomposes at 400°C	Sublimes at 302°C
Density	Not reported	~6.3 g/cm³	2.32 g/cm³	5.4 g/cm³

*Inferred from analogous mercury(I) salts with weakly coordinating anions .

Comparative Chemical Reactivity

• Oxidizing Power : Chlorates (ClO₃⁻) are strong oxidizers. This compound likely matches KClO₃ in oxidizing capacity but with added hazards from mercury .
• Reduction Pathways : Under heat (>80°C), chlorates decompose to chlorides. For example, KClO₃ → KCl + O₂, while Hg₂(ClO₃)₂ may decompose to Hg₂Cl₂ and O₂ .
• Reactivity with Acids : Chlorates react explosively with concentrated sulfuric acid. Mercury’s presence may exacerbate hazardous byproduct formation .

Research Trends and Environmental Impact

• Bioremediation : Microbial pathways (e.g., Dechloromonas spp.) reduce chlorates to chlorites, but mercury complicates remediation due to persistence and bioaccumulation .
• Material Alternatives : Sodium chlorate remains preferred over mercury-based chlorates in industrial settings due to safety and regulatory compliance .

Q & A

Q. What are the standard methods for synthesizing mercurous chlorate, and how can purity be ensured during synthesis?

this compound is typically synthesized by reacting mercury(I) nitrate with sodium chlorate under controlled acidic conditions. The reaction must occur in a fume hood due to the release of toxic nitrogen oxides. Purity is ensured via recrystallization from acetic acid, followed by vacuum drying to prevent hydrolysis. Characterization via X-ray diffraction (XRD) and elemental analysis (Hg and ClO₃⁻ content) is critical to confirm stoichiometry .

Q. How does the solubility profile of this compound influence its reactivity in aqueous systems?

this compound is sparingly soluble in cold water (8.8 × 10⁻⁹ g/L at 25°C) but hydrolyzes in hot water to form basic salts. This low solubility necessitates the use of polar organic solvents (e.g., acetic acid) for reactivity studies. Researchers must account for hydrolysis byproducts (e.g., HgO, HgCl₂) when designing kinetic experiments .

Q. What analytical techniques are recommended for characterizing this compound in solid and solution phases?

• Solid-state: XRD for crystallinity, thermogravimetric analysis (TGA) to study decomposition (onset at ~250°C), and FTIR to identify ClO₃⁻ vibrational modes.
• Solution-phase: UV-Vis spectroscopy to monitor ClO₃⁻ reduction pathways and inductively coupled plasma mass spectrometry (ICP-MS) for trace Hg quantification .

Advanced Research Questions

Q. How can contradictions in reported decomposition pathways of this compound be resolved?

Discrepancies in decomposition products (e.g., O₂, HgO, HgCl₂) arise from variations in heating rates and atmospheric conditions. Researchers should replicate experiments using controlled thermogravimetric analysis coupled with mass spectrometry (TGA-MS) under inert vs. oxidative atmospheres. Cross-referencing with computational thermodynamics (e.g., density functional theory) can validate proposed mechanisms .

Q. What experimental designs mitigate mercury contamination risks during handling of this compound?

• Engineering controls: Use gloveboxes for synthesis and analysis to limit airborne exposure.
• Personal protective equipment (PPE): Butyl or nitrile gloves, Tychem® suits, and respirators with mercury vapor filters.
• Decontamination: Immediate use of calcium polysulfide washes for spills and EDTA-based chelation for waste treatment .

Q. How do structural analogs (e.g., mercurous chloride vs. This compound) inform reactivity predictions?

Comparative studies of Hg⁺ compounds reveal that the chlorate anion enhances oxidative reactivity due to its labile oxygen atoms. Electrochemical assays (cyclic voltammetry) can quantify redox potentials, while Raman spectroscopy tracks anion stability during reactions .

Methodological Challenges and Solutions

Q. Why do solubility studies of this compound yield conflicting data across literature sources?

Variations arise from impurities (e.g., Hg₂Cl₂), solvent dielectric constants, and measurement techniques (gravimetric vs. spectroscopic). Standardizing solvent purity (HPLC-grade acetic acid) and using ICP-MS for Hg quantification improves reproducibility .

Q. How can researchers address the lack of recent peer-reviewed studies on this compound?

• Database mining: Expand searches beyond Web of Science to include niche repositories (e.g., EPA’s Mercury Inventory Report) and pre-2000s Chemical Abstracts.
• Collaborative validation: Replicate outdated synthesis protocols with modern safety standards and publish negative results to clarify irreproducible methods .

Q. What strategies validate computational models predicting this compound’s thermal stability?

Combine molecular dynamics simulations with experimental TGA-MS data to refine activation energies for decomposition steps. Benchmark against analogous compounds (e.g., Hg₂(NO₃)₂) to identify systematic errors .

Ethical and Reporting Considerations

Q. How should researchers document this compound’s toxicity in publications?

Follow OSHA’s Access to Employee Exposure Standards (29 CFR 1910.1020). Disclose all handling protocols, including waste disposal (e.g., sulfide precipitation for Hg removal) and biomonitoring data if human exposure occurred .

Q. What metadata is essential for replicating this compound experiments?

• Synthesis: Precursor ratios, reaction pH, and drying temperatures.
• Characterization: Instrument calibration details (e.g., XRD reference standards).
• Safety: Airborne Hg monitoring results and PPE specifications .